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Compound of Interest

Compound Name: QO 58

Cat. No.: B610382

QO 58 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of QO 58.

Frequently Asked Questions (FAQs)

Q1: What is QO 58?

Al: QO 58 is a potent K_v_7 (KCNQ) channel opener.[1][2][3][4] Its chemical name is 5-(2,6-
Dichloro-5-fluoro-3-pyridinyl)-3-phenyl-2-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidin-7(4H)-one.[3]
It is utilized in research to study the modulation of K_v_7 potassium channels and has shown
potential for development as a treatment for diseases associated with neuronal
hyperexcitability, such as neuropathic pain.[1][2]

Q2: What are the recommended long-term storage conditions for solid QO 58?

A2: There are slightly differing recommendations for the storage of solid QO 58. Some

suppliers recommend storage at +4°CJ[3], while others suggest -20°C. For maximal stability and
to err on the side of caution for long-term storage, storing at -20°C is advisable. Always refer to
the certificate of analysis provided by the supplier for batch-specific storage recommendations.

Q3: How should I prepare stock solutions of QO 58?

A3: QO 58 is soluble in DMSO, with a solubility of up to 50 mM.[3] To prepare a stock solution,
dissolve the solid QO 58 in the appropriate volume of DMSO to achieve your desired
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concentration. To enhance solubility, you can warm the solution to 37°C and use an ultrasonic
bath.[4]

Q4: What are the best practices for storing stock solutions of QO 58?

A4: Once prepared, stock solutions should be aliquoted into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[4] For long-term storage, it is recommended to store stock
solutions at -80°C, where they can be stable for up to 6 months.[4] For shorter-term storage,
-20°C is acceptable for up to 1 month.[4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving QO 58

Insufficient solvent or low

temperature.

To increase solubility, you can
gently warm the tube to 37°C
and sonicate the solution in an
ultrasonic bath for a short
period.[4] Ensure you are
using a sufficient volume of
DMSO.

Precipitate Forms in Stock

Solution After Freezing

The concentration may be too
high, or the compound has
come out of solution during

freezing.

Before use, allow the aliquot to
thaw completely at room
temperature. If a precipitate is
visible, gently warm the
solution to 37°C and vortex or
sonicate to redissolve the
compound. Consider preparing
a slightly lower concentration
stock solution for future

experiments.

Inconsistent Experimental

Results

Degradation of QO 58 due to

improper storage or handling.

Ensure that both solid
compound and stock solutions
are stored at the
recommended temperatures
and protected from light. Avoid
repeated freeze-thaw cycles by
using single-use aliquots. Use
freshly prepared dilutions for

your experiments.

Batch-to-Batch Variability

Differences in purity or
hydration state between

manufacturing lots.

Always refer to the batch-
specific information on the
Certificate of Analysis. Note
the purity and molecular
weight for the specific lot you
are using for accurate

concentration calculations.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of QO 58 in DMSO
Materials:

QO 58 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Water bath set to 37°C (optional)

Methodology:

Calculate the required mass of QO 58. The molecular weight of QO 58 is 443.18 g/mol .[3]
To prepare 1 mL of a 10 mM stock solution, you will need 4.43 mg of QO 58.

Weigh the QO 58. Carefully weigh the calculated amount of solid QO 58 in a microcentrifuge
tube.

Add DMSO. Add 1 mL of anhydrous DMSO to the tube containing the QO 58.

Dissolve the compound. Vortex the tube until the solid is completely dissolved. If necessary,
gently warm the solution to 37°C and sonicate for a few minutes to aid dissolution.[4]

Aliquot for storage. Once fully dissolved, dispense the stock solution into smaller, single-use
aliquots (e.g., 20 pL) in sterile microcentrifuge tubes.

Store appropriately. For long-term storage (up to 6 months), store the aliquots at -80°C. For
short-term storage (up to 1 month), store at -20°C.[4]
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Data Presentation

Table 1: Physical and Chemical Properties of QO 58

Property Value Reference
Molecular Weight 443.18 g/mol [3]
Formula C1sHsCl2FaN4O [3]
Purity >98% (HPLC) [3]
CAS Number 1259536-62-3 [3]

Table 2: Solubility of QO 58

Solvent Maximum Concentration Reference

DMSO 50 mM 3]

Table 3: Recommended Storage Conditions

Form Temperature Duration Reference
Solid +4°C or -20°C Long-term [3][4]
Stock Solution (in
-20°C Up to 1 month [4]
DMSO)
Stock Solution (in
-80°C Up to 6 months [4]
DMSO)
Visualizations
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Stock Solution Preparation Workflow
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Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of QO 58.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com
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